Ethyl 2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C26H35N3O6S2/c1-6-34-26(31)23-21-11-12-28(16(2)3)15-22(21)36-25(23)27-24(30)19-7-9-20(10-8-19)37(32,33)29-13-17(4)35-18(5)14-29/h7-10,16-18H,6,11-15H2,1-5H3,(H,27,30)
• InChI Key: UTELMMIQAVYYCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(C)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C
• Molecular Formula: C26H35N3O6S2
• Molecular Weight: 549.7 g/mol

Description

Ethyl 2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a chemical compound. It is not intended for human or veterinary use and is available for research use only.

Scientific Research Applications

Synthetic Applications

Phosphine-Catalyzed Annulation

Research has explored the use of similar compounds in the synthesis of highly functionalized tetrahydropyridines through phosphine-catalyzed [4 + 2] annulation processes. These synthetic methods offer pathways to create complex organic structures with high regioselectivity and excellent yields, indicating the utility of such compounds in synthesizing novel organic materials (Zhu, Lan, & Kwon, 2003).

Metal–Organic Frameworks (MOFs)

Another area of research involves the use of carboxylate-assisted ethylamide compounds in the creation of MOFs. These studies focus on the synthesis, structure, thermostability, and luminescence properties of MOFs, contributing valuable insights into the design of functional materials for various applications (Sun et al., 2012).

Chemical Reactions and Properties

Cyclization Reactions

Research has been conducted on the cyclization reactions of ethyl 1-amino-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline derivatives, leading to the synthesis of complex heterocyclic compounds. These reactions are essential for creating novel compounds with potential biological activities (Paronikyan et al., 2016).

Supramolecular Chemistry

The interaction of similar compounds with aminopyrimidine derivatives has been studied, revealing insights into the formation of supramolecular structures through hydrogen bonding. Such research aids in understanding the fundamental principles of molecular recognition and assembly, which are crucial for the development of nanoscale devices and materials (Balasubramani, Muthiah, & Lynch, 2007).